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Compound of Interest

Compound Name: 4-hydroxy McPT (hydrochloride)
Cat. No.: B8256786
Get Quote

Executive Summary

4-Hydroxy McPT (4-hydroxy-N-methyl-N-cyclopropyltryptamine) is a potent serotonergic
research chemical often supplied as a hydrochloride (HCI) salt to enhance stability and
solubility. Accurate molarity determination is critical for receptor binding assays (e.g., 5-HT

) and quantitative titrations.

This guide addresses the specific challenges of working with 4-Hydroxy McPT HCI (C

H
N

O - HCI), including hygroscopicity, salt-form correction, and solubility limits. It provides a
validated workflow for calculating, preparing, and verifying molar concentrations using
gravimetric and potentiometric methods.

Compound Profile & Physicochemical Properties

Before calculation, the exact stoichiometry of the analyte must be defined. 4-Hydroxy McPT
HCI is a mono-hydrochloride salt of a substituted tryptamine.[1]
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Notes

Systematic Name

3-[2-
(cyclopropylmethylamino)ethyl]
-1H-indol-4-ol,

monohydrochloride

Formula

Cngcontent-ng-
€1989010908="" _nghost-ng-
€3017681703="" class="inline

ng-star-inserted">
H
N

O[2][3][4][5][6] - HC

Use this for weighing

Molecular Weight (Salt) 266.77 g/mol )
calculations.
) Use this for active moiety
Molecular Weight (Freebase) 230.31 g/mol
dosage.
Salt Correction Factor (SCF) 1.158

DMF/DMSO: ~30 mg/mL; PBS

Critical: Low aqueous solubility

Solubility requires organic stock
(pH 7.2): 0.2 mg/mL ]
preparation.
Overlapping pKa values
pKa (Estimated) Amine: ~9.6; Phenol: ~10.1 complicate visual acid-base

titration.

Theoretical Framework: The Molarity Calculation

To prepare a solution of precise molarity (

) or to calculate the molarity of an unknown solution, one must account for the Salt Correction

Factor and Purity.
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The Master Equation

When preparing a stock solution from solid powder:

 : Desired Molarity.
e :266.77 g/mol (NOT the freebase weight).

» : The chromatographic purity from the CoA (e.g., 98.5%).

Calculating Molarity of an Existing Solution

If a specific mass (

) was dissolved in a volume (

):

Critical Insight: If your assay requires a specific molarity of the freebase (active drug), you must

use the Freebase Molarity equation:

(The stoichiometry is 1:1, so the molarity is identical, but the mass weighed is
higher).

Protocol A: Precision Stock Solution Preparation

Objective: Prepare 10 mL of a 10 mM (0.01 M) stock solution of 4-Hydroxy McPT HCI.

Reagents & Equipment

e 4-Hydroxy McPT HCI (Reference Standard Grade).[5]

e Solvent: Anhydrous DMSO (Dimethyl sulfoxide) or DMF. Note: Avoid water for high-
concentration stocks due to solubility limits (0.2 mg/mL).

o Class A Volumetric Flask (10 mL) or calibrated posit-displacement pipette.
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» Analytical Balance (Readability 0.01 mg).

Workflow

e Calculate Mass Required:
(Assuming 99% purity).
e Weighing (Difference Method):
o Place a weighing boat on the balance; tare.
o Add approx. 27 mg of compound. Record exact mass (

).

o Example:

e Dissolution:
o Transfer solid to a 10 mL volumetric flask.
o Add ~5 mL DMSO. Vortex until fully dissolved (clear solution).

o Caution: The 4-hydroxy group is oxidation-sensitive. Flush headspace with Argon/Nitrogen

if storing.

o Final Calculation: Recalculate the exact molarity based on

Protocol B: Standardization via Potentiometric
Titration

Obijective: Verify the exact molarity of a bulk 4-Hydroxy McPT HCI sample using Argentometric
titration of the chloride counter-ion. This is superior to acid-base titration because the
phenol/amine pKa overlap makes pH endpoints indistinct.
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Principle

The chloride ion (

) from the hydrochloride salt precipitates with Silver Nitrate (

)

Stoichiometry is 1:1.

Equipment

o Automatic Titrator (e.g., Mettler Toledo or Metrohm).
o Electrode: Silver Ring Electrode (Ag/AgCl) or Chloride lon Selective Electrode (ISE).
e Titrant: 0.01 M

(Standardized).

Step-by-Step Procedure

e Sample Preparation:
o Weigh accurately ~25 mg of 4-Hydroxy McPT HCI.

o Dissolve in 50 mL of 50:50 Methanol:Water (to ensure solubility while allowing ionic
mobility).

o Add 1 mL of 1M
(Nitric Acid) to prevent silver oxide formation.
e Titration:
o Immerse the electrode.
o Titrate with 0.01 M

at a slow rate (e.g., 0.5 mL/min).
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o Monitor the potential (mV). The endpoint is the maximum first derivative (

).

e Calculation:

Data Visualization: Titration Logic

Start: Weigh 4-Hydroxy McPT HCI

Dissolve in MeOH/Water + HNO3

:

Titrate with 0.01 M AgNO3

Reaction: Cl- + Ag+ -> AgCI (s)

Detect Endpoint (Max dE/dV)

Calculate Molarity/Purity

Click to download full resolution via product page

Figure 1: Argentometric titration workflow for validating the chloride content of 4-Hydroxy McPT
HCI.

Troubleshooting & Common Pitfalls
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Issue Cause Solution

4-Hydroxy McPT is lipophilic.
) o Dissolve in 100% DMSO first,
) Incomplete dissolution in ] )
Cloudy Solution then dilute slowly into buffer.
aqueous buffer. o
Limit final agueous conc. to

<0.2 mg/mL.

Clean silver ring electrode with
N - ] Electrode fouling by AgClI mild abrasive strip; add
Drifting Titration Signal o ]
precipitate. polyvinyl alcohol (PVA) to

solution to disperse colloid.

The compound is sensitive to
] Oxidation of the 4-hydroxy air. Use freshly prepared
Yellow/Brown Solution ) ) ] o
indole. solutions. Add ascorbic acid (if

compatible with assay).

Always use MW 266.77 (Salt),
Inaccurate Molarity Ignoring the HCI mass. not 230.3 (Base). This causes

a ~16% error if ignored.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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